Cas no 62243-57-6 (2-methylhex-3-enoic acid)

• Product Name: 2-methylhex-3-enoic acid
• CAS No: 62243-57-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1636616
• PubChem ID: 6434683
• Update Time: 2025-09-27

2-methylhex-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• (3E)-2-methylhex-3-enoic acid
• (E)-2-methylhex-3-enoic acid
• 2-methylhex-3-enoic acid
• (E)-2-methyl-hex-3-enoic acid
• SCHEMBL2917720
• XTQLWNAWEPKOLB-SNAWJCMRSA-N
• EN300-1854353
• 2-METHYL-3-HEXENOIC ACID
• SCHEMBL1759158
• 62243-57-6

• Inchi： 1S/C7H12O2/c1-3-4-5-6(2)7(8)9/h4-6H,3H2,1-2H3,(H,8,9)/b5-4+
• InChI Key： XTQLWNAWEPKOLB-SNAWJCMRSA-N
• SMILES： OC(C(C)/C=C/CC)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.8

Experimental Properties

• Density: 0.965
• Boiling Point: 218.3°C at 760 mmHg
• Flash Point: 115.7°C
• Refractive Index: 1.455
• PSA: 37.3